![molecular formula C19H20F2N2O3 B5610903 4-[3-(difluoromethoxy)benzyl]-1-(4-methoxyphenyl)-2-piperazinone](/img/structure/B5610903.png)
4-[3-(difluoromethoxy)benzyl]-1-(4-methoxyphenyl)-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 4-[3-(difluoromethoxy)benzyl]-1-(4-methoxyphenyl)-2-piperazinone often involves complex chemical reactions that aim to introduce specific functional groups to achieve the desired chemical structure. For instance, compounds like 4-alkyl-1-(o-methoxyphenyl)piperazines containing terminal benzotriazole fragments have been synthesized, demonstrating the importance of specific substituents in contributing to receptor affinity and biological activity (J. Mokrosz et al., 1994).
Molecular Structure Analysis
The molecular structure of compounds in this class is crucial for their biological activity and chemical reactivity. Crystal structure studies, along with Hirshfeld surface analysis and DFT calculations, provide insights into the molecular conformation, reactive sites, and intermolecular interactions, which are essential for understanding the compound's properties and potential applications (K. Kumara et al., 2017).
Chemical Reactions and Properties
The chemical reactivity of these compounds is influenced by their functional groups and molecular structure. For example, the presence of a piperazine ring and methoxy substituents can lead to various chemical transformations, such as N-dealkylation, O-demethylation, and hydroxylation, which are common metabolic pathways for these types of compounds (T. Kawashima et al., 1991).
properties
IUPAC Name |
4-[[3-(difluoromethoxy)phenyl]methyl]-1-(4-methoxyphenyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F2N2O3/c1-25-16-7-5-15(6-8-16)23-10-9-22(13-18(23)24)12-14-3-2-4-17(11-14)26-19(20)21/h2-8,11,19H,9-10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLHUWXUGXKAXGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2=O)CC3=CC(=CC=C3)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.